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Compound of Interest

Compound Name: PD-149164

Cat. No.: B15618821 Get Quote

Initial investigations into the application of PD-149164 for studying gastrointestinal motility have

been inconclusive as the compound "PD-149164" does not appear in publicly available

scientific literature in this context. Extensive searches have failed to identify any

pharmacological data, mechanism of action, or experimental protocols associated with this

specific designation.

It is highly probable that "PD-149164" is a typographical error, an internal development code

not yet disclosed publicly, or a compound that has been discontinued from research and

development without significant published findings. Without accurate identification of the

molecule, it is not possible to provide the detailed Application Notes and Protocols as

requested.

General Principles of Studying Gastrointestinal
Motility
While information on PD-149164 is unavailable, research into gastrointestinal motility often

involves the use of pharmacological agents that target various receptors and signaling

pathways. Key areas of investigation include the roles of neurotransmitters and their receptors

in regulating smooth muscle contraction and relaxation, peristalsis, and transit time.

A significant area of research in this field revolves around tachykinin receptors, such as the

neurokinin NK1, NK2, and NK3 receptors. These receptors and their endogenous ligands
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(Substance P, Neurokinin A, and Neurokinin B) are known to play a crucial role in the

modulation of intestinal motility.

Tachykinin NK2 Receptor Modulation of
Gastrointestinal Motility
The NK2 receptor, in particular, is a subject of interest for its potential to influence gut function.

Activation or inhibition of this receptor can have significant effects on intestinal contractility.

Signaling Pathway of Tachykinin NK2 Receptor
The general signaling pathway for the tachykinin NK2 receptor, a G-protein coupled receptor

(GPCR), is as follows:
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Tachykinin NK2 Receptor Signaling Pathway

Hypothetical Experimental Workflow for a Novel
Compound
Should "PD-149164" be identified as a novel compound for gastrointestinal motility research, a

typical experimental workflow to characterize its effects would be as follows:
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Compound Identification & Purity Analysis

In Vitro Receptor Binding Assays
(e.g., NK1, NK2, NK3)

In Vitro Functional Assays
(Isolated tissue baths - e.g., guinea pig ileum)

Ex Vivo Motility Studies
(e.g., Video imaging of intestinal segments)

In Vivo Motility Studies
(e.g., Gastric emptying, intestinal transit)

Preliminary Toxicology & Safety Pharmacology

Data Analysis & Interpretation
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Typical Experimental Workflow for a Novel GI Motility Compound

To proceed with the creation of detailed Application Notes and Protocols, it is imperative that

the correct identity of the compound in question be provided. Researchers, scientists, and drug

development professionals are advised to verify the compound identifier. Once the correct

compound is known, a thorough literature search can be conducted to gather the necessary

quantitative data and experimental methodologies to generate the requested documentation.
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To cite this document: BenchChem. [Unidentified Compound: PD-149164's Role in
Gastrointestinal Motility Research Remains Undetermined]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15618821#pd-149164-in-
studying-gastrointestinal-motility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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